Cas no 1368083-07-1 (3-formylimidazo1,2-apyridine-8-carboxylic acid)

• Product Name: 3-formylimidazo1,2-apyridine-8-carboxylic acid
• CAS No: 1368083-07-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 5811812
• PubChem ID: 76849709
• Update Time: 2025-10-31

3-formylimidazo1,2-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-8-carboxylic acid, 3-forMyl-
• 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid
• 3-formylimidazo1,2-apyridine-8-carboxylic acid
• EN300-1440040
• SCHEMBL20294410
• 3-FORMYLIMIDAZO[1,2-A]PYRIDINE-8-CARBOXYLICACID
• 1368083-07-1

• Inchi： 1S/C9H6N2O3/c12-5-6-4-10-8-7(9(13)14)2-1-3-11(6)8/h1-5H,(H,13,14)
• InChI Key： JJOLYHSDTHOKBP-UHFFFAOYSA-N
• SMILES： C12=NC=C(C=O)N1C=CC=C2C(O)=O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.7Ų

Additional information on 3-formylimidazo1,2-apyridine-8-carboxylic acid

3-formylimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1368083-07-1)

3-formylimidazo[1,2-a]pyridine-8-carboxylic acid is a compound with the CAS registry number 1368083-07-1, which represents a unique chemical structure characterized by its imidazo[1,2-a]pyridine scaffold. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile functional groups and potential applications in drug development and advanced materials. The molecule consists of a pyridine ring fused with an imidazole ring, featuring a formyl group at position 3 and a carboxylic acid group at position 8. These functional groups endow the compound with unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. The presence of the formyl group and carboxylic acid group in 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid allows for various chemical modifications, enabling the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of this compound as a precursor for designing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid typically involves multi-step organic reactions, including condensation reactions and cyclizations. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or related compounds to form imidazole rings. The integration of the formyl and carboxylic acid groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these synthetic processes.

In terms of applications, imidazo[1,2-a]pyridine derivatives have shown promise in drug discovery programs targeting various biological pathways. For example, studies have demonstrated that 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid can act as a ligand for metalloenzymes or serve as a building block for constructing bioisosteric replacements in lead compounds. Additionally, the compound's ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for designing molecules with improved pharmacokinetic profiles.

From a materials science perspective, imidazo[1,2-a]pyridine derivatives are being investigated for their potential use in organic electronics. The conjugated aromatic system in 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid enables electronic communication across the molecule, which is a desirable property for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties without compromising mechanical stability.

Moreover, the carboxylic acid group in 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid facilitates its use in click chemistry reactions, such as amide bond formation or esterification. These reactions are pivotal in constructing larger molecular frameworks or attaching functional groups for specific applications. Recent research has also explored the use of this compound as a chiral auxiliary or a template for asymmetric synthesis.

In conclusion, 3-formylimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1368083-07-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimize synthetic methods for this compound, its role in advancing scientific innovation is expected to grow further.